Cas no 1395492-56-4 (5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-amine)

• Product Name: 5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-amine
• CAS No: 1395492-56-4
• MF: C₁₃H₁₅F₂N₃S
• MW: 283.340108156204
• MDL: MFCD22575086
• CID: 4698446
• Update Time: 2025-05-23

5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-amine
• 5-(2-(1,3-difluoro-2-methylpropan-2-yl)pyridin-4-yl)-4-methylthiazol-2-amine

• MDL： MFCD22575086
• Inchi： 1S/C13H15F2N3S/c1-8-11(19-12(16)18-8)9-3-4-17-10(5-9)13(2,6-14)7-15/h3-5H,6-7H2,1-2H3,(H2,16,18)
• InChI Key： CEUIUHQFOWVKPC-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1C1C=CN=C(C=1)C(C)(CF)CF

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Topological Polar Surface Area: 80

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 415.5±45.0 °C at 760 mmHg
• Flash Point: 205.1±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-amine

5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-amine: A Comprehensive Overview

In the realm of organic chemistry, the compound CAS No. 1395492-56-4, also known as 5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-amine, has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound is a derivative of thiazole, a heterocyclic aromatic compound, which has been extensively studied for its role in drug discovery and material science.

The molecular structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group and a thiazole moiety. The presence of fluorine atoms introduces electronic effects that can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such fluorinated compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the key features of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have explored its potential as an intermediate in the construction of more complex molecules, leveraging its reactivity at the thiazole nitrogen atom. This property has been exploited in the synthesis of novel heterocyclic compounds with potential pharmacological activity.

Moreover, the compound's electronic properties make it a promising candidate for applications in optoelectronics. The conjugated system within the molecule can facilitate charge transport, which is crucial for materials used in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in computational chemistry have enabled detailed modeling of such systems, providing insights into their electronic behavior.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of functional group compatibility. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high yields.

The biological activity of this compound has also been a focal point of recent research. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This suggests that it could serve as a lead compound for the development of novel therapeutic agents targeting conditions such as inflammation or neurodegenerative diseases.

In conclusion, 5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-am is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance in both academic and industrial settings.